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For Researchers, Scientists, and Drug Development Professionals

Calcium lactate pentahydrate (C₆H₁₀CaO₆·5H₂O), a common pharmaceutical excipient and

calcium supplement, exhibits a notable hygroscopic nature that is critical to understand for

formulation development, manufacturing, and storage. Its interaction with atmospheric moisture

can significantly impact its physical properties, stability, and performance in a drug product.

This technical guide provides an in-depth analysis of the hygroscopic behavior of calcium

lactate pentahydrate, summarizing key quantitative data, detailing experimental protocols, and

visualizing the underlying processes.

Water Sorption and Desorption Behavior
Calcium lactate pentahydrate's interaction with water vapor is characterized by a reversible

transition between its hydrated and anhydrous forms. The specific nature of this transition is

highly dependent on the ambient relative humidity (RH) and temperature. At room temperature,

the pentahydrate is the stable form under typical ambient humidity conditions. However, it will

lose its water of hydration in a dry environment, converting to an amorphous anhydrous form.

[1][2] This process is reversible, and the anhydrous form will readily take up moisture to reform

the pentahydrate.[2]

Dynamic Vapor Sorption (DVS) analysis is a key technique used to quantify this hygroscopic

behavior by measuring the change in mass of a sample as it is exposed to a controlled

humidity program at a constant temperature.
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Quantitative Data from Dynamic Vapor Sorption (DVS)
The following table summarizes the key events observed during DVS analysis of amorphous

anhydrous calcium L-lactate at two different temperatures, as described in the literature. This

data provides critical thresholds for humidity-induced phase transitions.

Temperature
Relative Humidity
(RH)

Process Observation

30°C 70% Sorption (Hydration)

A single-step

hydration event

occurs, leading to the

formation of crystalline

calcium lactate

pentahydrate.[1]

30°C 0%
Desorption

(Dehydration)

The five water

equivalents are lost,

resulting in the

formation of

amorphous anhydrous

calcium lactate.[1]

60°C 60% - 80% Sorption (Hydration)

A transitory dihydrate

form of calcium lactate

is observed to form

within this RH range.

[1]

Data extracted from De Maere D'aertrycke, J.-B., et al. (2020).[1]

Experimental Protocols
A detailed understanding of the experimental methodologies is crucial for reproducing and

interpreting hygroscopicity data. The following sections outline the typical protocols for the key

analytical techniques used to characterize the hygroscopic nature of calcium lactate

pentahydrate.
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Dynamic Vapor Sorption (DVS)
Objective: To determine the moisture sorption and desorption isotherms and identify critical

humidity points for phase transitions.

Methodology:

Sample Preparation: A sample of approximately 6 mg of crystalline anhydrous calcium

lactate is placed in an open pan inside the DVS instrument.[1] The anhydrous form is

typically prepared by drying the pentahydrate form.

Instrumentation: A DVS instrument, such as a TA Q5000 SA, is used.[1] This instrument

continuously measures the mass of the sample with high precision while controlling the

temperature and relative humidity of the surrounding nitrogen gas flow.

Experimental Conditions:

Temperature: The experiment is conducted isothermally, for instance, at 30°C or 60°C.[1]

Relative Humidity Program:

Sorption Phase: The RH is increased in a stepwise manner, typically in increments of

10% RH, from a dry state (0% RH) up to a high humidity level (e.g., 90% or 95% RH).[1]

Desorption Phase: Following the sorption phase, the RH is decreased in a similar

stepwise manner back to 0% RH.[1]

Equilibrium Criterion: At each RH step, the system is held until the rate of mass change of

the sample falls below a specified threshold (e.g., dm/dt < 0.002% per minute), indicating

that the sample has reached equilibrium with the surrounding atmosphere.[3]

Data Analysis: The change in mass at each RH step is recorded and plotted against the

corresponding RH to generate the moisture sorption and desorption isotherms. The resulting

graph reveals the hygroscopic profile of the material, including the amount of water sorbed at

different humidity levels and the presence of any hysteresis or phase transitions.
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Thermal Analysis (Thermogravimetric Analysis - TGA
and Differential Scanning Calorimetry - DSC)
Objective: To determine the temperature and enthalpy of dehydration.

Methodology:

Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is used.

Sample Preparation: A small, accurately weighed sample of calcium lactate pentahydrate is

placed in an open sample pan (e.g., aluminum).

Experimental Conditions:

Atmosphere: The experiment is typically run under a continuous flow of an inert gas, such

as nitrogen.[1]

Heating Program: The sample is heated at a constant rate (e.g., 1 K/min) over a defined

temperature range (e.g., 30°C to 300°C).[1]

Data Analysis:

TGA: The TGA curve plots the mass of the sample as a function of temperature. A step in

the curve indicates a mass loss, which for calcium lactate pentahydrate corresponds to the

loss of water of hydration. The temperature range of this mass loss provides the

dehydration temperature.

DSC: The DSC curve plots the heat flow to or from the sample as a function of

temperature. An endothermic peak corresponding to the mass loss in the TGA curve

represents the dehydration process. The onset temperature of this peak is the dehydration

temperature, and the area under the peak can be used to calculate the enthalpy of

dehydration.[1]

Visualizing Hygroscopic Behavior and Experimental
Workflows
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Graphical representations are invaluable for understanding the complex relationships in the

hygroscopic behavior of calcium lactate pentahydrate and the experimental procedures used to

study it.
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Hydration and Dehydration Pathways of Calcium Lactate.
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Experimental Workflow for Dynamic Vapor Sorption (DVS) Analysis.
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Conclusion
The hygroscopic nature of calcium lactate pentahydrate is a critical attribute that necessitates

careful consideration during pharmaceutical development and manufacturing. The reversible

transition between the pentahydrate and amorphous anhydrous forms, governed by ambient

temperature and relative humidity, can impact the material's physical properties and,

consequently, the quality and stability of the final drug product. The quantitative data and

experimental protocols outlined in this guide provide a foundational understanding for

researchers and drug development professionals to control for the effects of moisture and

ensure the development of robust and stable formulations containing calcium lactate

pentahydrate. Further characterization of the moisture sorption isotherms at various

temperatures would provide a more complete picture of its hygroscopic behavior.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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